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Compound of Interest

Compound Name: 3-Formyl-4-hydroxybenzoic acid

Cat. No.: B1331390 Get Quote

In-Depth Technical Guide: 3-Formyl-4-
hydroxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Formyl-4-hydroxybenzoic acid,

a versatile organic compound with significant potential in various research and development

fields. This document consolidates key chemical data, synthesis methodologies, and an

exploration of its biological activities, including its potential anticancer, photocatalytic, and

antiviral properties.

Core Chemical Data
A summary of the essential chemical and physical properties of 3-Formyl-4-hydroxybenzoic
acid is presented below. This data is crucial for its application in experimental settings.
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Property Value

CAS Number 584-87-2

Molecular Weight 166.13 g/mol [1]

Molecular Formula C₈H₆O₄[1]

Physical Appearance Solid

Melting Point 246-250 °C (literature)

Synthesis Protocols
The synthesis of 3-Formyl-4-hydroxybenzoic acid and its derivatives is of significant interest

for various applications. While a direct protocol for the acid is not readily available in public

literature, a detailed method for its methyl ester precursor, methyl 3-formyl-4-hydroxybenzoate,

provides a viable synthetic route. The acid can then be obtained through hydrolysis of the ester.

Experimental Protocol: Synthesis of Methyl 3-formyl-4-
hydroxybenzoate
This protocol is adapted from a patented method for the synthesis of a precursor to 3-cyano-4-

hydroxybenzoic acid methyl ester.[2]

Materials:

Methyl 4-hydroxybenzoate

Magnesium chloride

Triethylamine

Paraformaldehyde

Dichloromethane (DCM)

Concentrated hydrochloric acid
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Sodium sulfate

Procedure:

In a 50 L reaction vessel, combine methyl 4-hydroxybenzoate (2.5 kg, 16.4 mol), magnesium

chloride (3.2 kg, 32.8 mol), triethylamine (9.3 L, 82 mol), and paraformaldehyde (3.9 kg,

131.2 mol).[2]

Add dichloromethane (18 L) to the mixture.[2]

Heat the reaction mixture in an oil bath to 60 °C (internal temperature of 44 °C) and stir

overnight.[2]

After cooling to room temperature, slowly add 5 L of an aqueous solution of concentrated

hydrochloric acid.[2]

Filter off any insoluble material.

Extract the aqueous layer four times with dichloromethane.[2]

Combine the organic layers and dry over sodium sulfate.

Filter and concentrate the solution to yield methyl 3-formyl-4-hydroxybenzoate.[2]

Biological Activities and Potential Applications
3-Formyl-4-hydroxybenzoic acid has been identified as a synthetic compound with a range of

biological activities, suggesting its potential as a lead compound in drug discovery and other

applications.

Anticancer Activity
3-Formyl-4-hydroxybenzoic acid has demonstrated potential anticancer activity.[1] The

proposed mechanism for this activity may involve hydrogen bonding interactions and the ability

to induce DNA damage in cancer cells through photolysis.[1] While specific experimental

details on its anticancer effects are limited in publicly available literature, studies on the related

compound 4-hydroxybenzoic acid have shown anti-proliferative effects on doxorubicin-sensitive

and doxorubicin-resistant leukemia cells.[3]
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Photocatalytic Activity
The compound has also been noted for its photocatalytic activity.[1] This property suggests its

potential use in environmental remediation, such as the degradation of organic pollutants. The

photocatalytic process typically involves the generation of reactive oxygen species upon

irradiation, which then degrade target molecules.

Antiviral Potency
There is evidence suggesting the antiviral potency of 3-Formyl-4-hydroxybenzoic acid.[1]

However, detailed studies on its specific antiviral mechanisms and the spectrum of viruses it

may be effective against are not extensively documented. Research on the related 4-

hydroxybenzoic acid has shown it to be a component of mixtures with antiviral activity against

Herpes Simplex Virus 1 and 2 (HSV-1 and HSV-2), although a commercial sample of 4-HBA

alone was found to be inactive against HSV-2 in one study.[4][5]

Signaling Pathway Involvement: A Look at the
Analogue 4-Hydroxybenzoic Acid
While specific signaling pathways for 3-Formyl-4-hydroxybenzoic acid are not yet elucidated,

research on the closely related compound, 4-hydroxybenzoic acid (4-HBA), provides valuable

insights into potential mechanisms of action, particularly in bacterial systems. A recent study

has detailed a 4-HBA-mediated signaling system in the pathogenic bacterium Shigella sonnei.

[6]

In S. sonnei, 4-HBA acts as a signaling molecule that controls various biological functions,

including virulence.[6] The biosynthesis of 4-HBA is carried out by the enzyme UbiC, a

chorismate pyruvate-lyase.[6] 4-HBA then binds to the response regulator AaeR, which in turn

modulates the expression of target genes involved in biofilm formation, extracellular

polysaccharide (EPS) production, and overall virulence.[6] This signaling pathway also appears

to play a role in interkingdom communication, as 4-HBA from S. sonnei can interfere with the

morphological transition of the fungus Candida albicans.[6]

Below is a diagram illustrating this signaling pathway in Shigella sonnei.
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Caption: 4-HBA signaling pathway in Shigella sonnei.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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